molecular formula C14H12N2O2S B074062 Zolimidine CAS No. 1222-57-7

Zolimidine

Cat. No. B074062
CAS RN: 1222-57-7
M. Wt: 272.32 g/mol
InChI Key: VSLIUWLPFRVCDL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Zolimidine, also known as Solimidin, is a gastroprotective drug that was previously used for peptic ulcer and gastroesophageal reflux disease . It is based on the imidazo[1,2-a]pyridine nucleus .


Synthesis Analysis

The synthesis of this compound involves several steps including C–S bond formation, C–N bond formation via C–H activation, S–O bond formation and subsequent derivatization, dehydrogenative heteroannulation, Ortoleva-King-type synthesis, dehydrogenative cyclocondensation, one-pot synthesis reactions, oxidative cross-coupling reactions, and oxidative cyclocondensation . In most cases, the formation of the parent imidazo[1,2-a]pyridine ring occurs via metal-based catalysts followed by its subsequent functionalization .


Molecular Structure Analysis

This compound has a molecular formula of C14H12N2O2S . Its average mass is 272.322 Da and its monoisotopic mass is 272.061951 Da .


Physical And Chemical Properties Analysis

This compound has a density of 1.31 g/cm^3 . Its exact mass is 272.06 and its molecular weight is 272.322 .

Scientific Research Applications

  • Synthesis and Analogs of Zolimidine :

    • Novel synthesis methods for this compound and its analogs have been developed, focusing on N-acetylsulfilimine and -sulfoximine analogues (Hendriks, Nürnberg, & Bolm, 2015).
    • Efficient one-pot synthetic protocols for imidazo[1,2-a]pyridines have been established, enabling easy preparation of this compound (Cai et al., 2015).
  • Pharmacological Effects and Applications :

    • This compound is effective in healing gastro-duodenal ulcers, working by increasing protective factors on the gastric mucosal barrier, without significantly altering gastric acid secretion or mucosal blood flow (Abate et al., 1982).
    • The pharmacokinetics of this compound in rats, including its absorption and excretion, have been studied, indicating rapid absorption and elimination without drug or metabolite accumulation (Schraven & Trottnow, 1976).
  • Chemical and Biological Studies :

    • Research on the chitosan@copper catalyst has facilitated the synthesis of aryl sulfones, including this compound, indicating its potential in green chemistry (Shen et al., 2014).
    • Studies have also explored the incorporation and distribution of 14C-Zolimidine in rats, providing insights into its concentration in various organs and potential effects on the gastrointestinal tract (Ostrowski, Schraven, & Keil, 1976).

Mechanism of Action

The mechanism of action of Zolimidine is currently not available .

Safety and Hazards

When handling Zolimidine, it is advised to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eye. Use of personal protective equipment, chemical impermeable gloves, and ensuring adequate ventilation is recommended. In case of accidental ingestion or contact, immediate medical attention is necessary .

properties

IUPAC Name

2-(4-methylsulfonylphenyl)imidazo[1,2-a]pyridine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H12N2O2S/c1-19(17,18)12-7-5-11(6-8-12)13-10-16-9-3-2-4-14(16)15-13/h2-10H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VSLIUWLPFRVCDL-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CS(=O)(=O)C1=CC=C(C=C1)C2=CN3C=CC=CC3=N2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H12N2O2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID9057630
Record name Zolimidine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID9057630
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

272.32 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1222-57-7
Record name Zolimidine
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=1222-57-7
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Zolimidine [INN]
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001222577
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Zolimidine
Source DrugBank
URL https://www.drugbank.ca/drugs/DB13593
Description The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information.
Explanation Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode)
Record name Zolimidine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID9057630
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Zolimidine
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.013.589
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.
Record name ZOLIMIDINE
Source FDA Global Substance Registration System (GSRS)
URL https://gsrs.ncats.nih.gov/ginas/app/beta/substances/YCF001N8QB
Description The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions.
Explanation Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Zolimidine
Reactant of Route 2
Reactant of Route 2
Zolimidine
Reactant of Route 3
Reactant of Route 3
Zolimidine
Reactant of Route 4
Reactant of Route 4
Zolimidine
Reactant of Route 5
Reactant of Route 5
Zolimidine
Reactant of Route 6
Reactant of Route 6
Zolimidine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.